Cas no 88217-85-0 (1,2-Benzisothiazole-3(2H)-thione, 2-(1-methyl-2-phenoxyethyl)-)

• Product name: 1,2-Benzisothiazole-3(2H)-thione, 2-(1-methyl-2-phenoxyethyl)-
• CAS No: 88217-85-0
• MF: C₁₆H₁₅NOS₂
• MW: 301.426401376724
• CID: 640983
• PubChem ID: 71409962

1,2-Benzisothiazole-3(2H)-thione, 2-(1-methyl-2-phenoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-3(2H)-thione, 2-(1-methyl-2-phenoxyethyl)-
• 2-(1-phenoxypropan-2-yl)-1,2-benzothiazole-3-thione
• 2-(1-Phenoxypropan-2-yl)-1,2-benzothiazole-3(2H)-thione
• DTXSID30829665
• 88217-85-0

• Inchi： InChI=1S/C16H15NOS2/c1-12(11-18-13-7-3-2-4-8-13)17-16(19)14-9-5-6-10-15(14)20-17/h2-10,12H,11H2,1H3
• InChI Key： LVHHHAXKEBTGGC-UHFFFAOYSA-N
• SMILES： CC(COC1=CC=CC=C1)N2C(=S)C3=CC=CC=C3S2

Computed Properties

• Exact Mass: 301.05950645g/mol
• Monoisotopic Mass: 301.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 69.9Ų